![molecular formula C12H13NO4 B3057117 Ethyl 2-(2-acetamidophenyl)-2-oxoacetate CAS No. 7671-90-1](/img/structure/B3057117.png)
Ethyl 2-(2-acetamidophenyl)-2-oxoacetate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) was tested as an additive for use in the carbodiimide (DIC) approach for the synthesis of a novel series of α-ketoamide derivatives . The title compounds were synthesized via the ring opening of N-acylisatin .Scientific Research Applications
Synthesis of Novel Compounds
- Alpha-Ketoamide Derivatives : A study by El‐Faham et al. (2013) utilized Ethyl 2-(2-acetamidophenyl)-2-oxoacetate in the synthesis of a novel series of α-ketoamide derivatives. These compounds were produced via the ring opening of N-acylisatin and showed excellent yield and purity (El‐Faham et al., 2013).
Catalytic Processes
- Asymmetric Hydrogenation : Li et al. (2011) described the use of this compound in the asymmetric hydrogenation for the formal synthesis of the cognitive enhancer T-588. This process involved the Ru-SunPhos system, highlighting the compound's role in facilitating specific chemical transformations (Li et al., 2011).
Medicinal Applications
- Anticancer Activity : Ragavan et al. (2020) synthesized a ligand based on this compound for anticancer activity against breast cancer cells. This study involved extensive characterization using spectroscopic techniques and highlighted the potential therapeutic applications of the compound (Ragavan et al., 2020).
- PTP-1B Inhibitors : Navarrete-Vázquez et al. (2012) investigated this compound derivatives as inhibitors of protein tyrosine phosphatase 1B (PTP-1B), showing potential in treating conditions like diabetes (Navarrete-Vázquez et al., 2012).
Mechanism of Action
Mode of Action
It is suggested that it might be involved in the Suzuki–Miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . More detailed studies are needed to confirm this and to understand the compound’s interaction with its targets and any resulting changes .
Biochemical Pathways
Ethyl 2-(2-acetamidophenyl)-2-oxoacetate may be involved in the Suzuki–Miyaura cross-coupling reaction, which is a key process in organic synthesis . This reaction involves the coupling of an organoboron compound with an organic halide or triflate using a palladium catalyst .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
It is suggested that the compound might have some biological activity, as indicated by the antibacterial and antifungal screening of its copper(II) complex . More research is needed to confirm these effects and to understand their implications .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect its action .
properties
IUPAC Name |
ethyl 2-(2-acetamidophenyl)-2-oxoacetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c1-3-17-12(16)11(15)9-6-4-5-7-10(9)13-8(2)14/h4-7H,3H2,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWMFAHBJVNTTIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC=CC=C1NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20967782 | |
Record name | N-{2-[Ethoxy(oxo)acetyl]phenyl}ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7671-90-1, 5323-91-1 | |
Record name | NSC297396 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=297396 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-{2-[Ethoxy(oxo)acetyl]phenyl}ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.